Cas no 100130-48-1 (5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride)

• Product Name: 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride
• CAS No: 100130-48-1
• MF: C₆H₂Cl₂N₂O₂S₂
• MW: 269.128276348114
• MDL: MFCD09028339
• CID: 1072178
• PubChem ID: 16767297
• Update Time: 2025-06-27

5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzo[c][1,2,5]thiadiazole-4-sulfonyl chloride
• 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride
• 5-Chlor-2,1,3-benzothiadiazol-4-sulfonsaeurechlorid
• AGN-PC-015OVK
• chloro(5-chlorobenzo[c]1,2,5-thiadiazol-4-yl)sulfone
• KB-245503
• SBB014834
• STK496577
• 5-chloropiazthiole-4-sulfonyl chloride
• 6-chloro-2,1,3-benzothiadiazole-7-sulfonyl chloride
• 5-chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride(SALTDATA: FREE)
• 009124
• ZERO
• CS-0529997
• 2,1,3-benzothiadiazole-4-sulfonyl chloride, 5-chloro-
• 100130-48-1
• MFCD09028339
• ALBB-010458
• AKOS005172660
• AT10981
• LS-03542
• DTXSID40587961
• ZERO/009124
• 5-chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride(SALTDATA
• 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride

• MDL： MFCD09028339
• Inchi： 1S/C6H2Cl2N2O2S2/c7-3-1-2-4-5(10-13-9-4)6(3)14(8,11)12/h1-2H
• InChI Key： JLRRVYGVTOFMCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1S(=O)(=O)Cl)=NSN=2

Computed Properties

• Exact Mass: 267.8934750g/mol
• Monoisotopic Mass: 267.8934750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.5Ų

5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride

Introduction to 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride (CAS No. 100130-48-1)

5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 100130-48-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound belongs to the benzothiadiazole family, a class of molecules known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride features a benzothiadiazole core substituted with a chlorine atom at the 5-position and a sulfonyl chloride group at the 4-position. This specific arrangement imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. The presence of the sulfonyl chloride moiety enhances its utility as a coupling agent in peptide synthesis and drug development.

In recent years, there has been growing interest in benzothiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of these compounds as kinase inhibitors, which are crucial in targeted cancer therapies. The chlorine substituent in 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride may facilitate further functionalization, allowing chemists to explore novel derivatives with enhanced biological activity. This adaptability underscores its importance in synthetic chemistry and drug discovery pipelines.

One of the most compelling aspects of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride is its role as a precursor in the development of bioactive molecules. Researchers have leveraged its structural features to design compounds that interact with specific biological targets. For example, modifications at the 2-position of the benzothiadiazole ring have been shown to modulate receptor binding affinity. Such fine-tuning is essential for optimizing drug candidates for clinical use. The sulfonyl chloride group further aids in this process by enabling selective reactions that introduce additional functional groups or linkages.

The synthesis of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride typically involves multi-step organic reactions starting from readily available aromatic precursors. The introduction of the sulfonyl chloride functionality is often achieved through chlorosulfonation followed by reaction with a suitable base. This synthetic route highlights the compound's accessibility and scalability for industrial applications. Moreover, advances in catalytic methods have improved the efficiency and yield of these transformations, making it more feasible to produce large quantities for research and commercial purposes.

From an industrial perspective, 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride serves as a building block for numerous high-value chemical entities. Its incorporation into drug candidates has led to several promising candidates entering clinical trials for conditions such as chronic pain and neurodegenerative diseases. The compound's ability to undergo further chemical modifications ensures that it remains relevant in an ever-evolving field where novel therapeutic agents are constantly being sought.

The role of computational chemistry has also become increasingly prominent in the study of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride and its derivatives. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with high accuracy. This predictive power accelerates the drug discovery process by enabling virtual screening of potential candidates before experimental validation. Such integrative approaches underscore the importance of interdisciplinary collaboration between organic chemists and computational scientists.

Future directions in research may focus on exploring new synthetic pathways that enhance the accessibility and sustainability of producing 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride. Green chemistry principles are being increasingly adopted to minimize waste and energy consumption during synthesis. Additionally, efforts are underway to develop biocatalytic methods that can streamline certain reaction steps without compromising yield or purity. These innovations align with global trends toward more environmentally responsible chemical manufacturing.

In conclusion,5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride (CAS No. 100130-48-1) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new possibilities for this compound and its derivatives,5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride is poised to remain a cornerstone in medicinal chemistry for years to come.